1-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-3-phenylurea

• IUPAC Name: 1-[2-(1,5-dimethylpyrazol-3-yl)ethyl]-3-phenylurea
• InChI: InChI=1S/C14H18N4O/c1-11-10-13(17-18(11)2)8-9-15-14(19)16-12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3,(H2,15,16,19)
• InChI Key: MOCYFYPRLHPBKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)CCNC(=O)NC2=CC=CC=C2
• Molecular Formula: C14H18N4O
• Molecular Weight: 258.32 g/mol

Description

Pyrazoles are five-membered heterocycles that constitute a class of compounds particularly useful in organic synthesis. They are one of the most studied groups of compounds among the azole family. The presence of the pyrazole nucleus in different structures leads to diversified applications in different areas such as technology, medicine, and agriculture.

Chemical Reactions Analysis

The chemical reactions involving pyrazoles can be quite diverse, depending on the substituents present on the pyrazole ring. Pyrazoles can undergo various reactions such as N-alkylation, N-acylation, and reactions at the 3-position of the pyrazole ring. The specific reactions for “1-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)-3-phenylurea” are not available in the literature I have access to.

Scientific Research Applications

Antileishmanial Activity

• Leishmaniasis is a tropical disease caused by Leishmania parasites transmitted through sandfly bites. . Specifically, compound 13 demonstrated superior antipromastigote activity, outperforming standard drugs like miltefosine and amphotericin B deoxycholate.

Mechanism of Action

Target of Action

It is known that pyrazole derivatives, which this compound is a part of, have diverse pharmacological effects . They have been found to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Mode of Action

It is known that pyrazole derivatives interact with their targets, leading to changes that result in their pharmacological effects .

Biochemical Pathways

Pyrazole derivatives are known to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

It is known that pyrazole derivatives have diverse biological activities .

Future Directions

The study of pyrazoles and their derivatives is a vibrant field of research due to their wide range of biological activities and potential therapeutic applications. Future research may focus on the synthesis of new pyrazole derivatives, investigation of their biological activities, and development of pyrazole-based drugs.